Cas no 2138285-75-1 ({4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol)

• Product Name: {4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol
• CAS No: 2138285-75-1
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 5861800
• PubChem ID: 165443894
• Update Time: 2024-01-04

{4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol Chemical and Physical Properties

Names and Identifiers

• {4-tert-butyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol
• 2138285-75-1
• EN300-624877
• {4-Tert-butyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol

• Inchi： 1S/C14H26O2/c1-13(2,3)11-4-6-14(10-15,7-5-11)8-12-9-16-12/h11-12,15H,4-10H2,1-3H3
• InChI Key： CYIJMOXOXPURIA-UHFFFAOYSA-N
• SMILES： O1CC1CC1(CO)CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 226.193280068g/mol
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.8Ų